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Compound of Interest

Compound Name: 2'-Deoxycytidine-13C9

Cat. No.: B12386442 Get Quote

In-Depth Technical Guide: 2'-Deoxycytidine-¹³C₉
For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the molecular formula and molecular weight of

the isotopically labeled compound 2'-Deoxycytidine-¹³C₉. This information is critical for a range

of applications in biomedical research, including metabolic studies, pharmacokinetic analysis,

and as an internal standard in mass spectrometry-based quantification.

Core Molecular Data
The fundamental characteristics of 2'-Deoxycytidine and its ¹³C-labeled variant are presented

below. The isotopic labeling with nine ¹³C atoms significantly increases the molecular weight of

the parent compound, providing a distinct mass shift for analytical purposes.

Compound Molecular Formula
Isotopic
Composition

Monoisotopic Mass
(Da)

2'-Deoxycytidine
C₉H₁₃N₃O₄[1][2][3][4]

[5]
Natural Abundance 227.0906

2'-Deoxycytidine-¹³C₉ ¹³C₉H₁₃N₃O₄ 9 x ¹³C 236.0906
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The molecular weight of 2'-Deoxycytidine-¹³C₉ is calculated by summing the masses of its

constituent atoms. For this calculation, the mass of the stable isotope Carbon-13 is used, along

with the standard atomic weights of hydrogen, nitrogen, and oxygen.

Atomic Masses Used for Calculation:

Carbon-13 (¹³C): 13.00335 u

Hydrogen (H): 1.008 u[6]

Nitrogen (N): 14.007 u[7]

Oxygen (O): 15.999 u[8]

Calculation:

(9 x 13.00335) + (13 x 1.008) + (3 x 14.007) + (4 x 15.999) = 236.12115 u

Logical Relationship Diagram
The following diagram illustrates the relationship between the unlabeled and the isotopically

labeled 2'-Deoxycytidine.

2'-Deoxycytidine
(C₉H₁₃N₃O₄)

Isotopic Labeling
(9 x ¹²C → 9 x ¹³C)
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Isotopic Labeling of 2'-Deoxycytidine.

Experimental Protocols
This document focuses on the fundamental molecular properties of 2'-Deoxycytidine-¹³C₉. As

such, experimental protocols for its use are application-dependent and beyond the scope of

this guide. Researchers should refer to specific analytical methods and experimental designs
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relevant to their field of study, such as quantitative mass spectrometry, nuclear magnetic

resonance (NMR) spectroscopy, or tracer studies in metabolic research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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